Cas no 76464-99-8 (N-benzyl-2-iodoaniline)

• Product Name: N-benzyl-2-iodoaniline
• CAS No: 76464-99-8
• MF: C₁₃H₁₂IN
• MW: 309.145555496216
• CID: 537749
• PubChem ID: 10040964
• Update Time: 2025-04-19

N-benzyl-2-iodoaniline Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, N-(2-iodophenyl)-
• N-benzyl-2-iodoaniline
• EN300-162805
• 10.14272/OJTCPNVRJOFUKT-UHFFFAOYSA-N.2
• SCHEMBL2320795
• doi:10.14272/OJTCPNVRJOFUKT-UHFFFAOYSA-N.2
• DTXSID20434661
• OJTCPNVRJOFUKT-UHFFFAOYSA-N
• AKOS009062074
• 76464-99-8
• doi:10.14272/OJTCPNVRJOFUKT-UHFFFAOYSA-N.1
• 10.14272/OJTCPNVRJOFUKT-UHFFFAOYSA-N.1
• HS-7958

• Inchi： 1S/C13H12IN/c14-12-8-4-5-9-13(12)15-10-11-6-2-1-3-7-11/h1-9,15H,10H2
• InChI Key： OJTCPNVRJOFUKT-UHFFFAOYSA-N
• SMILES： IC1C=CC=CC=1NCC1C=CC=CC=1

Computed Properties

• Exact Mass: 309.00106
• Monoisotopic Mass: 309.00145g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 12Ų

Experimental Properties

• PSA: 12.03